Cas no 1438-86-4 (Cyclotrisiloxane,2,2-dimethyl-4,4,6,6-tetraphenyl-)

• Product Name: Cyclotrisiloxane,2,2-dimethyl-4,4,6,6-tetraphenyl-
• CAS No: 1438-86-4
• MF: C₂₆H₂₆O₃Si₃
• MW: 470.739349842072
• CID: 224934
• PubChem ID: 137007
• Update Time: 2025-04-19

Cyclotrisiloxane,2,2-dimethyl-4,4,6,6-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotrisiloxane,2,2-dimethyl-4,4,6,6-tetraphenyl-
• 2,2-dimethyl-4,4,6,6-tetraphenyl-1,3,5,2,4,6-trioxatrisilinane
• Dimethyltetraphenylcyclotrisiloxane
• DTXSID60162552
• 1438-86-4
• Cyclotrisiloxane, 2,2-dimethyl-4,4,6,6-tetraphenyl-
• SCHEMBL4846338
• QLEMFNDSSPDDRW-UHFFFAOYSA-N
• 2,2-dimethyl-4,4,6,6-tetraphenyl-[1,3,5,2,4,6]cyclotrisiloxane

• Inchi： 1S/C26H26O3Si3/c1-30(2)27-31(23-15-7-3-8-16-23,24-17-9-4-10-18-24)29-32(28-30,25-19-11-5-12-20-25)26-21-13-6-14-22-26/h3-22H,1-2H3
• InChI Key： QLEMFNDSSPDDRW-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 470.11898
• Monoisotopic Mass: 470.11897429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69